Cas no 869942-91-6 (N-(3-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride)

N-(3-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride structure
869942-91-6 structure
Product Name:N-(3-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride
CAS No:869942-91-6
MF:C11H17NS
MW:195.32438158989
MDL:MFCD04481789
CID:992125
PubChem ID:927238
Update Time:2025-04-20

N-(3-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-((3-Methylthiophen-2-yl)methyl)cyclopentanamine
    • N-[(3-methylthiophen-2-yl)methyl]cyclopentanamine
    • AN-465/41989650
    • 869942-91-6
    • CHEMBRDG-BB 9071000
    • AKOS000226576
    • N-[(3-METHYL-2-THIENYL)METHYL]CYCLOPENTANAMINE
    • DTXSID20358959
    • N-cyclopentyl-N-[(3-methyl-2-thienyl)methyl]amine
    • STK280259
    • N-(3-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride
    • MDL: MFCD04481789
    • Inchi: 1S/C11H17NS/c1-9-6-7-13-11(9)8-12-10-4-2-3-5-10/h6-7,10,12H,2-5,8H2,1H3
    • InChI Key: XRSJWQZQGFAZNS-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1CNC1CCCC1

Computed Properties

  • Exact Mass: 195.10817072g/mol
  • Monoisotopic Mass: 195.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.3Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 291.8°C at 760 mmHg
  • Flash Point: 130.3°C
  • Refractive Index: 1.552

N-(3-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-[(3-Methyl-2-thienyl)methyl]cyclopentanamine Hydrochloride
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$ 50.00 2022-06-02
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Enamine
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Enamine
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